Cas no 4513-93-3 (3,5-Dimethyl-1H-pyrrole-2-carboxylic acid)
4513-93-3 structure
Product Name:3,5-Dimethyl-1H-pyrrole-2-carboxylic acid
CAS No:4513-93-3
MF:C7H9NO2
MW:139.151861906052
MDL:MFCD02681967
CID:45128
PubChem ID:2776468
Update Time:2025-04-18
3,5-Dimethyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dimethyl-1H-pyrrole-2-carboxylic acid
- RARECHEM AL BE 1013
- TIMTEC-BB SBB005435
- BUTTPARK 36\18-24
- 3,5-DIMETHYLPYRROLE-2-CARBOXYLIC ACID
- Pyrrole-2-carboxylicacid, 3,5-dimethyl- (7CI,8CI)
- 3,5-Dimethyl-1H-pyrrole-2- carboxylic acid
- HMS1378C08
- FT-0614657
- 4513-93-3
- 1H-Pyrrole-2-carboxylicacid, 3,5-dimethyl-
- AC-6177
- XQGVQRPSTODODM-UHFFFAOYSA-N
- SCHEMBL1044787
- DTXSID30380105
- PS-4287
- MFCD02681967
- F0918-7905
- 1H-PYRROLE-2-CARBOXYLIC ACID, 3,5-DIMETHYL-
- 3,5 Dimethyl-1-H-pyrrole-2-carboxylic Acid
- 3,5-dimethyl-1H-pyrrole-2-carboxylicacid
- A826724
- EN300-108231
- CS-0153631
- ChemDiv2_003220
- SY139192
- AKOS002665003
-
- MDL： MFCD02681967
- Inchi： 1S/C7H9NO2/c1-4-3-5(2)8-6(4)7(9)10/h3,8H,1-2H3,(H,9,10)
- InChI Key： XQGVQRPSTODODM-UHFFFAOYSA-N
- SMILES： OC(C1=C(C)C=C(C)N1)=O
Computed Properties
- Exact Mass: 139.06300
- Monoisotopic Mass: 139.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.1A^2
- XLogP3: 1.3
Experimental Properties
- Density: 1.233
- Melting Point: 124-126°C
- Boiling Point: 318.4°C at 760 mmHg
- Flash Point: 146.4°C
- Refractive Index: 1.574
- PSA: 53.09000
- LogP: 1.32970
3,5-Dimethyl-1H-pyrrole-2-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302;H315;H319;H335
- Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
- Safety Instruction： S24/25
-
Hazardous Material Identification：
- Storage Condition：2-8 °C
3,5-Dimethyl-1H-pyrrole-2-carboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,5-Dimethyl-1H-pyrrole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VV445-5g |
3,5-Dimethyl-1H-pyrrole-2-carboxylic acid |
4513-93-3 | 97% | 5g |
2384CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VV445-1g |
3,5-Dimethyl-1H-pyrrole-2-carboxylic acid |
4513-93-3 | 97% | 1g |
596.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VV445-200mg |
3,5-Dimethyl-1H-pyrrole-2-carboxylic acid |
4513-93-3 | 97% | 200mg |
171.0CNY | 2021-07-15 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0226-1g |
3,5-Dimethyl-1H-pyrrole-2-carboxylic acid |
4513-93-3 | 96% | 1g |
1679.12CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0226-5g |
3,5-Dimethyl-1H-pyrrole-2-carboxylic acid |
4513-93-3 | 96% | 5g |
5919.34CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0226-25g |
3,5-Dimethyl-1H-pyrrole-2-carboxylic acid |
4513-93-3 | 96% | 25g |
23490.77CNY | 2021-05-07 | |
| Fluorochem | 017495-1g |
3,5-Dimethylpyrrole-2-carboxylic acid |
4513-93-3 | 95% | 1g |
￡58.00 | 2022-03-01 | |
| Fluorochem | 017495-5g |
3,5-Dimethylpyrrole-2-carboxylic acid |
4513-93-3 | 95% | 5g |
￡245.00 | 2022-03-01 | |
| Fluorochem | 017495-10g |
3,5-Dimethylpyrrole-2-carboxylic acid |
4513-93-3 | 95% | 10g |
￡475.00 | 2022-03-01 | |
| Alichem | A109006825-1g |
3,5-Dimethyl-1H-pyrrole-2-carboxylic acid |
4513-93-3 | 95% | 1g |
$166.10 | 2023-09-01 |
3,5-Dimethyl-1H-pyrrole-2-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4513-93-3)3,5-Dimethyl-1H-pyrrole-2-carboxylic acid
Order Number:A826724
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):196.0
Email:sales@amadischem.com
3,5-Dimethyl-1H-pyrrole-2-carboxylic acid Related Literature
-
Lucas J. Gutierrez,Marcela Vettorazzi,Jaka Dernov?ek,Martina Durcik,Lucija Peterlin Ma?i?,Tihomir Toma?i?,Ricardo D. Enriz New J. Chem. 2023 47 3692
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4513-93-3)3,5-Dimethyl-1H-pyrrole-2-carboxylic acid
Purity:99%
Quantity:10g
Price ($):196.0